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Compound of Interest

Compound Name: 2-Methylbenzenesulfonic acid

Cat. No.: B008403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbenzenesulfonic acid, also known as o-toluenesulfonic acid, is an organosulfur

compound with the chemical formula C₇H₈O₃S.[1][2] As a member of the aromatic sulfonic acid

family, it is a strong organic acid widely utilized as a catalyst and an intermediate in various

chemical syntheses.[3][4][5] Its properties make it a valuable reagent in the pharmaceutical,

dye, and polymer industries. This guide provides a comprehensive overview of its chemical and

physical properties, synthesis, applications, and safety information.

Chemical and Physical Properties
2-Methylbenzenesulfonic acid is a solid at room temperature and is soluble in water and

other polar organic solvents.[3][6] The sulfonic acid group confers strong acidic properties,

making it significantly more acidic than carboxylic acids.[7]

Table 1: Physical and Chemical Properties of 2-
Methylbenzenesulfonic Acid
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Property Value Reference

CAS Number 88-20-0 [1][2][8]

Molecular Formula C₇H₈O₃S [1][2]

Molecular Weight 172.20 g/mol [1][2]

Melting Point 67.5°C [9]

Boiling Point 272.52°C (rough estimate) [9]

Density 1.3692 (rough estimate) [9]

pKa -0.53 ± 0.15 (Predicted) [9]

Water Solubility 488.9 g/L (at 32.5 °C) [9]

LogP -0.0473 to 1.24172 [2][10]

Table 2: Identification and Descriptors
Identifier Value Reference

IUPAC Name 2-methylbenzenesulfonic acid

Synonyms
o-toluenesulfonic acid,

Toluene-2-sulfonic acid
[2]

InChI

1S/C7H8O3S/c1-6-4-2-3-5-

7(6)11(8,9)10/h2-5H,1H3,

(H,8,9,10)

[8]

InChI Key
LBLYYCQCTBFVLH-

UHFFFAOYSA-N
[1][8][10]

SMILES CC1=CC=CC=C1S(=O)(=O)O [2]

Synthesis of 2-Methylbenzenesulfonic Acid
The primary method for synthesizing 2-methylbenzenesulfonic acid is through the

electrophilic aromatic substitution reaction of toluene with a sulfonating agent, typically sulfuric

acid.[1]
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Reaction Pathway: Sulfonation of Toluene

Sulfonation of Toluene to Produce 2-Methylbenzenesulfonic Acid
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Mechanism of the sulfonation of toluene.

Experimental Protocol: Synthesis of 2-
Methylbenzenesulfonic Acid
This protocol describes a general laboratory-scale synthesis.

Materials:

Toluene

Concentrated sulfuric acid (98%)
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Sodium chloride

Calcium carbonate

Hydrochloric acid

Dean-Stark apparatus

Reaction flask

Heating mantle

Separatory funnel

Beakers and other standard laboratory glassware

Procedure:

Reaction Setup: Assemble a reaction flask with a heating mantle and a Dean-Stark

apparatus.

Sulfonation: Charge the reaction flask with toluene and slowly add concentrated sulfuric acid

while stirring. The molar ratio of toluene to sulfuric acid should be optimized based on

desired yield and purity.

Heating and Water Removal: Heat the reaction mixture. The water formed during the

reaction will be collected in the Dean-Stark trap, driving the equilibrium towards the products.

Work-up: After the reaction is complete (as determined by monitoring, e.g., TLC or HPLC),

cool the mixture.

Purification:

Slowly pour the cooled reaction mixture into a saturated sodium chloride solution.

The sulfonic acid will precipitate. Filter the precipitate.
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To remove excess sulfuric acid, the crude product can be treated with calcium carbonate

to precipitate calcium sulfate, which is then filtered off.

The filtrate containing the calcium sulfonate salt is then acidified with hydrochloric acid to

regenerate the 2-methylbenzenesulfonic acid.

Isolation: The product can be further purified by recrystallization.

Applications in Research and Development
2-Methylbenzenesulfonic acid is a versatile compound with numerous applications.

Catalysis
As a strong, non-oxidizing, organic-soluble acid, it is an effective catalyst in a variety of organic

reactions, including:

Esterification: Catalyzes the formation of esters from carboxylic acids and alcohols.

Acetalization: Used in the formation of acetals from aldehydes and alcohols.

Polymerization: Acts as a catalyst in polymerization reactions.[3][11]

Chemical Intermediate
It serves as a crucial intermediate in the synthesis of:

Pharmaceuticals: It is a building block for various active pharmaceutical ingredients (APIs).

[3][11]

Dyes and Pigments: Used in the manufacturing of various colorants.[3][11]

Pesticides and Herbicides: A key component in the synthesis of agrochemicals.[3][11]

Detergents and Surfactants: Employed in the production of surface-active agents.

Logical Relationship: Catalytic Role
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Catalytic Applications of 2-Methylbenzenesulfonic Acid

2-Methylbenzenesulfonic Acid
(Strong Acid Catalyst)
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Applications of 2-Methylbenzenesulfonic acid as a catalyst.

Analytical Methods
High-performance liquid chromatography (HPLC) is a common technique for the analysis of 2-
methylbenzenesulfonic acid.

Experimental Protocol: HPLC Analysis
Objective: To determine the purity of a 2-methylbenzenesulfonic acid sample.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water, often with a small amount of an acidifier

like phosphoric or formic acid.[1][10]
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Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: UV detection at a wavelength where the analyte has significant

absorbance (e.g., 220 nm).

Injection Volume: 10-20 µL.

Procedure:

Sample Preparation: Accurately weigh a sample of 2-methylbenzenesulfonic acid and

dissolve it in the mobile phase to a known concentration.

Standard Preparation: Prepare a standard solution of known concentration.

Analysis: Inject the standard and sample solutions into the HPLC system.

Data Processing: Compare the peak area of the analyte in the sample to that of the standard

to determine the purity.

Experimental Workflow: HPLC Analysis
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Workflow for HPLC Analysis
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Workflow for the analysis of 2-methylbenzenesulfonic acid by HPLC.

Safety and Handling
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2-Methylbenzenesulfonic acid is a corrosive substance that can cause severe skin burns and

eye damage.[1][12] It is also an irritant and may cause respiratory irritation.

Table 3: GHS Hazard Information
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation.

Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing dust.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.[12]

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials such as bases and oxidizing agents.

Conclusion
2-Methylbenzenesulfonic acid (CAS 88-20-0) is a fundamentally important chemical with

broad applications in both industrial and research settings. Its strong acidic nature, combined
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with its organic solubility, makes it an invaluable catalyst and synthetic intermediate. A thorough

understanding of its properties, synthesis, and safe handling procedures is essential for its

effective and responsible use in scientific and developmental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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